Cas no 5711-58-0 (5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-amine hydrochloride)

• Product Name: 5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-amine hydrochloride
• CAS No: 5711-58-0
• MF: C₈H₇Cl₂N₃O
• MW: 232.066679239273
• CID: 381935
• PubChem ID: 73553236
• Update Time: 2025-04-19

5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-amine hydrochloride
• 3-quinolinecarboxylic acid, 1,4,5,6,7,8-hexahydro-7-(4-methoxyphenyl)-2-methyl-5-oxo-4-phenyl-, 2-phenoxyethyl ester
• 5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-aminehydrochloride
• 5711-58-0
• A918359
• AKOS022190362

• MDL： MFCD27996265
• Inchi： 1S/C8H6ClN3O.ClH/c9-6-3-1-5(2-4-6)7-11-12-8(10)13-7;/h1-4H,(H2,10,12);1H
• InChI Key： QPVFDWPUOYUQES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N)O1.Cl

Computed Properties

• Exact Mass: 509.22033
• Monoisotopic Mass: 230.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• Density: 1.25
• Boiling Point: 688.2°Cat760mmHg
• Flash Point: 370°C
• Refractive Index: 1.633
• PSA: 73.86

5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-amine hydrochloride Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes